![molecular formula C11H15ClN4O B3210306 2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide CAS No. 1065484-52-7](/img/structure/B3210306.png)
2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide
Overview
Description
2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide, also known as JNJ-40411813, is a chemical compound that has been studied for its potential applications in the field of medical research. This compound belongs to the class of pyrazine-containing piperidine derivatives and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide involves the inhibition of specific enzymes such as acetylcholinesterase and monoamine oxidase. These enzymes are involved in the breakdown of neurotransmitters in the brain and their inhibition can lead to an increase in the levels of these neurotransmitters, which can help in the treatment of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various scientific studies. Studies have shown that this compound has the ability to increase the levels of neurotransmitters such as acetylcholine and dopamine in the brain. This can lead to an improvement in cognitive function and a reduction in the symptoms of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide in lab experiments include its ability to selectively inhibit specific enzymes involved in the progression of neurological disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity and the need for careful handling.
Future Directions
There are several future directions for the research on 2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide. One of the major areas of research is the development of more potent and selective inhibitors of specific enzymes involved in the progression of neurological disorders. Another area of research is the development of novel drug delivery systems to improve the bioavailability and efficacy of this compound. Additionally, further studies are needed to evaluate the potential toxicity and side effects of this compound in animal models and humans.
In conclusion, this compound has shown promising results in various scientific studies and has the potential to be used as a treatment for neurological disorders. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential advantages and limitations.
Scientific Research Applications
2-Chloro-N-(1-pyrazin-2-yl-piperidin-4-yl)-acetamide has been studied for its potential applications in various scientific research areas. One of the major areas of research is its use as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound has the ability to inhibit the activity of specific enzymes that are involved in the progression of these diseases.
properties
IUPAC Name |
2-chloro-N-(1-pyrazin-2-ylpiperidin-4-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15ClN4O/c12-7-11(17)15-9-1-5-16(6-2-9)10-8-13-3-4-14-10/h3-4,8-9H,1-2,5-7H2,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRZPOVPBBGLWCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)CCl)C2=NC=CN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.